Cas no 898771-62-5 ((3,4-difluorophenyl)-thiophen-3-ylmethanone)

• Product Name: (3,4-difluorophenyl)-thiophen-3-ylmethanone
• CAS No: 898771-62-5
• MF: C₁₁H₆F₂OS
• MW: 224.226548671722
• MDL: MFCD07699050
• CID: 1947248
• PubChem ID: 24723420
• Update Time: 2025-10-05

(3,4-difluorophenyl)-thiophen-3-ylmethanone Chemical and Physical Properties

Names and Identifiers

• (3,4-difluorophenyl)-thiophen-3-ylmethanone
• 3-(3,4-DIFLUOROBENZOYL)THIOPHENE
• CTK5G5202
• AG-H-65290
• KB-177525
• DTXSID90641860
• (3,4-Difluorophenyl)(thiophen-3-yl)methanone
• AKOS009506748
• (3,4-Difluorophenyl)(3-thienyl)methanone
• 898771-62-5
• MFCD07699050

• MDL： MFCD07699050
• Inchi： 1S/C11H6F2OS/c12-9-2-1-7(5-10(9)13)11(14)8-3-4-15-6-8/h1-6H
• InChI Key： QATLINARFDBPGR-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C(C1C=CC(=C(C=1)F)F)=O

Computed Properties

• Exact Mass: 224.01100
• Monoisotopic Mass: 224.01074231Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 247
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 45.3Ų

Experimental Properties

• Color/Form: No data avaiable
• Density: 1.4±0.1 g/cm3
• Boiling Point: 323.1±37.0 °C at 760 mmHg
• Flash Point: 149.2±26.5 °C
• Refractive Index: 1.571
• PSA: 45.31000
• LogP: 3.25730
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

(3,4-difluorophenyl)-thiophen-3-ylmethanone Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)